4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(4-ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O/c1-2-23-15-8-6-12(7-9-15)16-11-17(22-18(20)21-16)13-4-3-5-14(19)10-13/h3-11H,2H2,1H3,(H2,20,21,22)
• InChI Key: BJHNPESNEFMJQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=CC=C3)F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is a chemical compound belonging to the class of pyrimidine derivatives. It is a heterocyclic compound containing a five-membered ring of two nitrogen atoms and three carbon atoms, with an ethoxy and fluorophenyl substituent on the four and six positions respectively. This compound has been extensively studied due to its unique biochemical and physiological effects, as well as its ability to be used in various laboratory experiments.

Scientific Research Applications

4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been studied for its potential applications in scientific research. It has been shown to have inhibitory effects on the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folate. This compound has also been studied for its potential to inhibit the enzyme 5-Lipoxygenase (5-LOX), which is responsible for the production of pro-inflammatory leukotrienes. Additionally, this compound has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Furthermore, this compound has been studied for its potential to act as an agonist of the G-protein coupled receptor PPARα, which is involved in the regulation of lipid metabolism.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine is not fully understood. However, it is thought to act as an inhibitor of DHFR, 5-LOX, and acetylcholinesterase by binding to their active sites and blocking the binding of their substrates. Additionally, it is thought to act as an agonist of PPARα by binding to its active site and stimulating the receptor to activate its downstream signaling pathways.
Biochemical and Physiological Effects
4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has been shown to have a variety of biochemical and physiological effects. Its inhibition of DHFR has been shown to result in an increase in intracellular folate levels, which can lead to an increase in nucleic acid synthesis and cell proliferation. Its inhibition of 5-LOX has been shown to result in a decrease in the production of pro-inflammatory leukotrienes, which can lead to a decrease in inflammation. Its inhibition of acetylcholinesterase has been shown to result in an increase in acetylcholine levels, which can lead to an increase in cognitive function. Finally, its activation of PPARα has been shown to result in an increase in fatty acid oxidation, which can lead to a decrease in lipid levels.

Advantages and Limitations for Lab Experiments

4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has several advantages and limitations for laboratory experiments. One of the main advantages is its relatively low cost and easy availability. Additionally, it is highly soluble in water and organic solvents, making it easy to use in a variety of experiments. However, it is also highly sensitive to light and air, making it difficult to store for long periods of time. Furthermore, it has a relatively low solubility in aqueous buffers, making it difficult to use in certain experiments.

Future Directions

There are a variety of potential future directions for 4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine. One possible direction is to further investigate its mechanism of action and biochemical and physiological effects. Another possible direction is to investigate its potential applications in the development of new drugs and therapeutic agents. Additionally, it could be used in the development of new imaging agents and diagnostic tools. Finally, it could be studied for its potential to act as a molecular scaffold for the development of new compounds with therapeutic applications.

Synthesis Methods

4-(4-Ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine can be synthesized through a multi-step process beginning with the reaction of 5-amino-1-methylpyrimidine and 4-ethoxyphenol in the presence of sodium ethoxide. This reaction results in the formation of a pyrimidine derivative containing an ethoxy substituent on the four position and a methyl substituent on the five position. The next step involves the reaction of this intermediate with 3-fluorophenyl isothiocyanate in the presence of sodium hydroxide, resulting in the formation of 4-(4-ethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine.